Cas no 1448345-60-5 (Albendazole sulfone-D3)

• Product Name: Albendazole sulfone-D3
• CAS No: 1448345-60-5
• MF: C₁₂H₁₂D₃N₃O₄S
• MW: 300.349
• CID: 1075775
• PubChem ID: 329754090
• Update Time: 2025-05-22

Albendazole sulfone-D3 Chemical and Physical Properties

Names and Identifiers

• Albendazole sulfone-D3
• Albendazole sulfone-(methyl-d3)
• Methyl-d3 [5-(propylsulfonyl)-1H-benzimidazol-2-yl]carbamate
• 1ST5504_C
• 1448345-60-5
• [5-(Propane-1-sulfonyl)-1H-benzoimidazol-2-yl]-carbamic acid methyl-D3 ester
• Albendazole sulfone-D3 ; Methyl-d3 [5-(propylsulfonyl)-1H-benzimidazol-2-yl]carbamate
• trideuteriomethyl N-(6-propylsulfonyl-1H-benzimidazol-2-yl)carbamate
• 1ST5504
• Albendazole sulfone-(methyl-d3), VETRANAL(TM), analytical standard
• DTXSID201016414

• MDL： MFCD26142909
• Inchi： InChI=1S/C12H15N3O4S/c1-3-6-20(17,18)8-4-5-9-10(7-8)14-11(13-9)15-12(16)19-2/h4-5,7H,3,6H2,1-2H3,(H2,13,14,15,16)/i2D3
• InChI Key： CLSJYOLYMZNKJB-BMSJAHLVSA-N
• SMILES： CCCS(=O)(=O)C1=CC2=C(C=C1)N=C(N2)NC(=O)OC

Computed Properties

• Exact Mass: 300.09715738g/mol
• Monoisotopic Mass: 300.09715738g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Albendazole sulfone-D3 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280-P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles 2-benzimidazolylcarbamic acid esters

Additional information on Albendazole sulfone-D3

Comprehensive Analysis of Albendazole sulfone-D3 (CAS No. 1448345-60-5): Applications, Research Insights, and Market Trends

Albendazole sulfone-D3 (CAS No. 1448345-60-5) is a deuterium-labeled analog of albendazole sulfone, a key metabolite of the broad-spectrum anthelmintic drug albendazole. This stable isotope-labeled compound plays a pivotal role in pharmaceutical research, particularly in drug metabolism studies, quantitative mass spectrometry, and veterinary medicine. The incorporation of deuterium (D3) enhances its utility as an internal standard, ensuring high precision in analytical workflows.

The growing demand for deuterated compounds in bioanalytical research has positioned Albendazole sulfone-D3 as a critical tool. Researchers leverage its isotopic purity (typically ≥98%) to track pharmacokinetic profiles and validate LC-MS/MS methods. Recent studies highlight its application in veterinary drug residue analysis, addressing global concerns about food safety and regulatory compliance—a topic frequently searched in agricultural biotechnology forums.

From a synthetic chemistry perspective, the CAS No. 1448345-60-5 specifies the unique structure where deuterium atoms replace protium at strategic positions. This modification minimizes isotopic interference while maintaining the compound’s chemical behavior. The synthesis of Albendazole sulfone-D3 involves sophisticated deuterium exchange reactions or labeled precursor utilization, reflecting advancements in isotope chemistry—an area gaining traction in precision medicine discussions.

Market trends reveal increased interest in deuterium-labeled standards due to stricter FDA and EMA guidelines on drug testing. Searches for "how to improve method validation accuracy" or "best practices for veterinary drug monitoring" often reference this compound. Additionally, its role in environmental toxicology studies—assessing antiparasitic drug persistence in ecosystems—aligns with sustainability-focused queries.

Quality control of Albendazole sulfone-D3 requires rigorous NMR and HPLC-UV characterization, topics frequently explored in analytical chemistry communities. The compound’s stability under various storage conditions (−20°C, desiccated) is another hot topic, especially among laboratories optimizing long-term reference material management.

Emerging applications include its use in metabolomics to differentiate endogenous metabolites from drug-derived species—a technique pivotal in personalized medicine research. This intersects with popular searches like "biomarker discovery tools" or "improving drug efficacy through metabolite tracking."

In conclusion, Albendazole sulfone-D3 (CAS No. 1448345-60-5) exemplifies the synergy between isotope technology and modern pharmacology. Its versatility across human and veterinary research, coupled with evolving regulatory demands, ensures its continued relevance in scientific and industrial spheres.